![molecular formula C16H16ClN3O3S B4768022 ethyl 2-({[5-chloro-2-(ethylthio)-4-pyrimidinyl]carbonyl}amino)benzoate](/img/structure/B4768022.png)
ethyl 2-({[5-chloro-2-(ethylthio)-4-pyrimidinyl]carbonyl}amino)benzoate
Overview
Description
Ethyl 2-({[5-chloro-2-(ethylthio)-4-pyrimidinyl]carbonyl}amino)benzoate, also known as ECPB, is a chemical compound that has been extensively studied for its potential applications in scientific research. ECPB is a pyrimidine-based molecule that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of ethyl 2-({[5-chloro-2-(ethylthio)-4-pyrimidinyl]carbonyl}amino)benzoate is not fully understood, but it is thought to involve the inhibition of certain enzymes that are involved in cell growth and division. This compound has been shown to inhibit the activity of several kinases, including cyclin-dependent kinases (CDKs) and glycogen synthase kinase 3 beta (GSK-3β). By inhibiting these enzymes, this compound may be able to slow down or stop the growth of cancer cells and prevent the progression of neurodegenerative diseases.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In addition to its inhibitory effects on CDKs and GSK-3β, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells. This compound has also been shown to increase the levels of certain proteins that are involved in cell cycle regulation and DNA repair. In addition, this compound has been shown to have anti-inflammatory effects and may help to reduce inflammation in the body.
Advantages and Limitations for Lab Experiments
One of the main advantages of using ethyl 2-({[5-chloro-2-(ethylthio)-4-pyrimidinyl]carbonyl}amino)benzoate in lab experiments is its specificity. This compound has been shown to selectively inhibit certain enzymes without affecting others, making it a useful tool for studying the role of these enzymes in various biological processes. However, there are also some limitations to using this compound in lab experiments. For example, this compound is not very soluble in water, which can make it difficult to work with in some experimental settings. In addition, this compound may have off-target effects that could complicate the interpretation of experimental results.
Future Directions
There are several future directions for research on ethyl 2-({[5-chloro-2-(ethylthio)-4-pyrimidinyl]carbonyl}amino)benzoate. One area of research is to further investigate the mechanism of action of this compound. By understanding how this compound inhibits certain enzymes, researchers may be able to develop more targeted and effective cancer therapies. Another area of research is to explore the potential use of this compound in combination with other drugs or therapies. This compound may be able to enhance the effectiveness of other cancer treatments or neuroprotective therapies. Finally, more studies are needed to determine the safety and toxicity of this compound in humans, which will be important for the development of any potential clinical applications.
Scientific Research Applications
Ethyl 2-({[5-chloro-2-(ethylthio)-4-pyrimidinyl]carbonyl}amino)benzoate has been shown to have potential applications in a variety of scientific research areas. One of the main applications of this compound is in cancer research. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of new cancer therapies. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has been shown to have neuroprotective effects and may help to prevent the progression of these diseases.
properties
IUPAC Name |
ethyl 2-[(5-chloro-2-ethylsulfanylpyrimidine-4-carbonyl)amino]benzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16ClN3O3S/c1-3-23-15(22)10-7-5-6-8-12(10)19-14(21)13-11(17)9-18-16(20-13)24-4-2/h5-9H,3-4H2,1-2H3,(H,19,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NFIURTWVEFFWGL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=CC=C1NC(=O)C2=NC(=NC=C2Cl)SCC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClN3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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